2-tert-Butyl-4-hydroxy-thiazole-5-carboxylic acid methyl ester

• IUPAC Name: methyl 2-tert-butyl-4-hydroxy-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C9H13NO3S/c1-9(2,3)8-10-6(11)5(14-8)7(12)13-4/h11H,1-4H3
• InChI Key: OCVNYHYJKCDGRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=C(S1)C(=O)OC)O
• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol

Description

“2-tert-Butyl-4-hydroxy-thiazole-5-carboxylic acid methyl ester” is a chemical compound with the CAS Number: 1934612-78-8. It has a molecular weight of 215.27 and its IUPAC name is methyl 2-(tert-butyl)-4-hydroxythiazole-5-carboxylate. The compound is an off-white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13NO3S/c1-9(2,3)8-10-6(11)5(14-8)7(12)13-4/h11H,1-4H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is an off-white solid. It has a molecular weight of 215.27. The IUPAC name is methyl 2-(tert-butyl)-4-hydroxythiazole-5-carboxylate.

Scientific Research Applications

Synthesis and Application in Drug Development

• Synthesis for Cyclic Depsipeptide Derivatives : This compound, as a chiral unit containing thiazole, was synthesized for a novel cyclic depsipeptide, Lyngbyabellin A, which exhibited moderate cytotoxicity against certain cells (Wang et al., 2013).
• Derivative Synthesis for Antimicrobial Activity : Synthesis of 2-(4-Methyl-1,3-thiazol-5-yl)ethyl acridone carboxylates, a derivative of the subject compound, was explored for its antimicrobial activity (Markovich et al., 2014).

Chemical Properties and Reactions

• Unexpected C–S Bond Cleavage : A study on the hydrazination of 2-((3,5-di-tert-butyl-4-hydroxybenzyl)thio) nicotinate revealed unexpected C–S bond cleavage, leading to the formation of different compounds. This highlights the compound's unique reactivity under certain conditions (Nordin et al., 2016).
• Crystal Structure Analysis : The crystal structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate was determined, providing insights into its molecular interactions and stability (Lynch & Mcclenaghan, 2004).

Applications in Organic Chemistry

• Synthesis of Benzotriazole Derivatives : A process was developed to synthesize 5-Chloro-2-[2Hydroxy-3-Tert-Butyl-5-(2-Methoxycarbonylethyl)-Phenyl]-2H-Benzotriazole, showcasing the compound's role in the creation of new ultraviolet absorbers (Hu Xiao-bo, 2006).
• Role in Singlet Oxygen Reactions : It played a part in singlet oxygen reactions of 3-methoxy-2-pyrrole carboxylic acid tert-butyl esters, leading to the formation of pyrrole precursors of prodigiosin and analogs (Wasserman et al., 2004).